Cas no 115063-67-7 (Thieno[2,3-b]pyridine-2-sulfonamide)

• Product Name: Thieno[2,3-b]pyridine-2-sulfonamide
• CAS No: 115063-67-7
• MF: C₇H₆N₂O₂S₂
• MW: 214.264738559723
• CID: 3638168
• PubChem ID: 20148561
• Update Time: 2025-10-28

Thieno[2,3-b]pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-sulfonamide
• thieno[2,3-b]pyridine-2 Sulfonamide
• 115063-67-7
• EN300-19596531
• SCHEMBL10647330
• AGJMQNHFJCOMQE-UHFFFAOYSA-N

• Inchi： 1S/C7H6N2O2S2/c8-13(10,11)6-4-5-2-1-3-9-7(5)12-6/h1-4H,(H2,8,10,11)
• InChI Key： AGJMQNHFJCOMQE-UHFFFAOYSA-N
• SMILES： S(C1=CC2=CC=CN=C2S1)(N)(=O)=O

Computed Properties

• Exact Mass: 213.98706979Da
• Monoisotopic Mass: 213.98706979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110Ų

Additional information on Thieno[2,3-b]pyridine-2-sulfonamide

Thieno[2,3-b]pyridine-2-sulfonamide (CAS No. 115063-67-7): A Comprehensive Overview

Thieno[2,3-b]pyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 115063-67-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a sulfonamide functional group enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of Thieno[2,3-b]pyridine-2-sulfonamide consists of a fused thiophene and pyridine ring system, interconnected at the 2 and 3 positions, with a sulfonamide moiety attached at the 2-position of the pyridine ring. This unique configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The sulfonamide group is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry, often contributing to the solubility, bioavailability, and binding affinity of small molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, Thieno[2,3-b]pyridine-2-sulfonamide has emerged as a promising candidate due to its structural complexity and versatility. Studies have demonstrated its efficacy in various preclinical models, suggesting its utility in treating a range of diseases. The compound's ability to modulate multiple biological pathways makes it an attractive lead for further investigation.

One of the most compelling aspects of Thieno[2,3-b]pyridine-2-sulfonamide is its potential in oncology research. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases and other enzymes involved in cancer cell proliferation and survival. The sulfonamide group plays a crucial role in these interactions by forming hydrogen bonds and hydrophobic interactions with target proteins. Additionally, the fused ring system provides steric hindrance that can enhance binding specificity.

The synthesis of Thieno[2,3-b]pyridine-2-sulfonamide presents both challenges and opportunities for chemists. The construction of the thienopyridine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to streamline the process. These methods not only improve efficiency but also allow for the introduction of functional groups at specific positions on the molecule.

The pharmacokinetic properties of Thieno[2,3-b]pyridine-2-sulfonamide are another area of active investigation. Researchers are exploring ways to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its clinical potential. Formulations such as prodrugs and nanoparticles are being investigated to improve bioavailability and target specificity. These efforts are crucial for translating preclinical findings into effective therapeutic agents.

In conclusion, Thieno[2,3-b]pyridine-2-sulfonamide (CAS No. 115063-67-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does its potential to contribute to novel treatments for various diseases. The ongoing studies in this field promise to uncover new insights into the therapeutic applications of this remarkable compound.